3-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 3-fluoro-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C17H15FN2O3/c1-20-7-8-23-15-6-5-13(10-14(15)17(20)22)19-16(21)11-3-2-4-12(18)9-11/h2-6,9-10H,7-8H2,1H3,(H,19,21)
• InChI Key: UKUHTGARMAGFJI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol
• CAS No.: 921995-48-4

Description

3-fluoro-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C17H15FN2O3 and its molecular weight is 314.316. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Microwave-Induced Synthesis : A study by Desai, Rajpara, and Joshi (2013) demonstrated the synthesis of fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs. The compounds synthesized showed significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi, highlighting the role of the fluorine atom in enhancing antimicrobial properties (Desai, Rajpara, & Joshi, 2013).

Biological Activity and Potential Pharmacophores

• Antitumor Properties : Hutchinson et al. (2001) explored synthetic routes to fluorinated 2-(4-aminophenyl)benzothiazoles, revealing potent cytotoxicity in vitro in human breast cancer cell lines. This study suggests the utility of fluorinated compounds in developing antitumor agents (Hutchinson et al., 2001).

• Synthesis of Novel Scaffolds : The synthesis of novel thieno[4,3,2-ef][1,4]benzoxazepine ring system by Tomer, Shutske, and Friedrich (1997) showcases the exploration of fluorinated compounds for creating new chemical scaffolds with potential biological applications (Tomer, Shutske, & Friedrich, 1997).

• Catalyst-Free Synthesis : Moreno-Fuquen et al. (2019) developed a catalyst- and solvent-free synthesis method for creating fluorinated benzamides. This efficient approach highlights the growing interest in green chemistry and the synthesis of fluorinated compounds with potential for further functionalization (Moreno-Fuquen et al., 2019).